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Compound of Interest

Compound Name: Ro 09-1428

CAS No.: 134452-47-4

Cat. No.: B1680653

Get Quote

The ever-evolving landscape of bacterial resistance necessitates a continuous evaluation of

existing and novel antimicrobial agents. This guide provides a detailed comparative analysis of

Ro 09-1428, a catechol-substituted cephalosporin, and representative new generation

cephalosporins, specifically the fourth-generation cefepime and the fifth-generation ceftaroline.

This comparison focuses on their antibacterial performance, mechanisms of action, and

resistance profiles, supported by experimental data.

Quantitative Performance Analysis: Antibacterial
Activity
The in vitro activity of Ro 09-1428, cefepime, and ceftaroline against key Gram-positive and

Gram-negative bacteria is summarized below. The data is presented as the minimum inhibitory

concentration required to inhibit the growth of 90% of isolates (MIC90).
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Antibiotic

Pseudomonas
aeruginosa
(MIC90 in
µg/mL)

Escherichia
coli (non-
ESBL) (MIC90
in µg/mL)

Staphylococcu
s aureus
(MRSA) (MIC90
in µg/mL)

Staphylococcu
s aureus
(MSSA) (MIC90
in µg/mL)

Ro 09-1428 0.39[1] ≤0.39[2] 8-16 8-16[3]

Cefepime 16[4] 0.25[5] Not Active 4[5]

Ceftaroline Not Active[6] 0.12[7] 1[7][8] 0.25[8]

Ceftazidime

(Comparator)
8[9] ≤0.125[9] Not Active 16[5]

Summary of Antibacterial Spectrum:

Ro 09-1428 demonstrates potent activity against Pseudomonas aeruginosa, a distinctive

feature that surpasses the comparator third-generation cephalosporin, ceftazidime.[2][10] It

also shows high activity against Escherichia coli and moderate activity against staphylococci.

[2]

Cefepime, a fourth-generation cephalosporin, offers broad-spectrum coverage against both

Gram-positive (MSSA) and Gram-negative bacteria, including Pseudomonas aeruginosa.[5]

[11]

Ceftaroline, a fifth-generation cephalosporin, is distinguished by its activity against

methicillin-resistant Staphylococcus aureus (MRSA), while also covering other Gram-positive

and common Gram-negative pathogens.[6][7] However, it lacks activity against

Pseudomonas aeruginosa.[6]

Mechanisms of Action
All cephalosporins, including Ro 09-1428 and the new generation agents, are bactericidal

antibiotics that disrupt the synthesis of the bacterial cell wall.[12][13] Their primary target is the

penicillin-binding proteins (PBPs), enzymes crucial for the final steps of peptidoglycan

synthesis.[3][12]

2.1. Inhibition of Bacterial Cell Wall Synthesis
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The synthesis of the bacterial cell wall is a multi-step process. In the final stage, PBPs catalyze

the cross-linking of peptidoglycan chains, which provides structural integrity to the cell wall.[2]

[14] Beta-lactam antibiotics, including cephalosporins, mimic the D-Ala-D-Ala structure of the

peptidoglycan precursors.[15] This allows them to bind to the active site of PBPs, leading to the

inactivation of these enzymes and subsequent inhibition of cell wall synthesis, ultimately

causing cell lysis and death.[12][14][15]

Bacterial Cell Wall Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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